Cas no 1396808-72-2 (3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile)

3-(7-Bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile is a heterocyclic compound featuring a benzoxazepine core with a bromo substituent at the 7-position and a benzonitrile moiety at the 4-position. This structure imparts unique reactivity and potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active molecules. The bromo group offers a versatile handle for further functionalization via cross-coupling reactions, while the nitrile functionality enhances binding interactions in target applications. Its rigid fused-ring system contributes to conformational stability, making it a valuable scaffold for drug discovery and pharmacological studies. The compound is typically handled under controlled conditions due to its synthetic sensitivity.
3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile structure
1396808-72-2 structure
Product Name:3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile
CAS No:1396808-72-2
MF:C16H11BrN2O2
MW:343.174742937088
MDL:MFCD22621089
CID:5208875
Update Time:2025-06-07

3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-(7-bromo-2,3-dihydro-3-oxo-1,4-benzoxazepin-4(5H)-yl)-
    • 3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile
    • MDL: MFCD22621089
    • Inchi: 1S/C16H11BrN2O2/c17-13-4-5-15-12(7-13)9-19(16(20)10-21-15)14-3-1-2-11(6-14)8-18/h1-7H,9-10H2
    • InChI Key: LOLQRQZPIFKQBN-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(N2CC3=CC(Br)=CC=C3OCC2=O)=C1

3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile Pricemore >>

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Additional information on 3-(7-bromo-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)benzonitrile

3-(7-Bromo-3-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-4-Yl)Benzonitrile: A Comprehensive Overview

3-(7-Bromo-3-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-4-Yl)Benzonitrile is a complex organic compound with the CAS number 1396808-72-2. This compound belongs to the class of benzoxazepines, which are heterocyclic aromatic compounds with significant potential in pharmaceutical and chemical research. The structure of this compound is characterized by a benzonitrile group attached to a tetrahydrobenzoxazepine ring system containing a bromine substituent at the 7-position and an oxo group at the 3-position.

The synthesis of 3-(7-Bromo-3-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-4-Yl)Benzonitrile involves multi-step organic reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled researchers to explore novel routes for constructing such complex heterocycles efficiently.

One of the most promising applications of this compound lies in its potential as a pharmacophore in drug discovery. The benzoxazepine core has been implicated in various biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. Recent studies have highlighted the role of tetrahydrobenzoxazepines in modulating key cellular pathways involved in cancer progression and neurodegenerative diseases.

Moreover, the presence of a bromine atom at the 7-position introduces additional functional diversity to this compound. Brominated aromatic compounds are known for their unique electronic properties and reactivity patterns. In recent research, such substituents have been utilized to enhance the bioavailability and pharmacokinetic profiles of drug candidates.

The benzonitrile moiety attached to this compound further contributes to its chemical versatility. Cyanide groups are known for their ability to participate in various types of chemical reactions, including nucleophilic additions and substitutions. This makes benzonitriles valuable intermediates in organic synthesis.

From an analytical standpoint, the characterization of 1396808-72-2 relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These methods provide critical insights into the molecular structure and purity of the compound.

In terms of industrial applications, this compound could serve as a key intermediate in the production of advanced materials or specialty chemicals. Its unique combination of functional groups makes it suitable for use in diverse chemical transformations.

Looking ahead, ongoing research into benzoxazepines is expected to uncover new therapeutic applications for compounds like 1396808-72-2. Collaborative efforts between chemists and biologists are paving the way for innovative drug design strategies that leverage the structural complexity of such molecules.

In conclusion, 3-(7-Bromo-3-Oxo-2,3,4,5-Tetrahydro-1,4-Benzoxazepin-4-Yl)Benzonitrile represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with potential biomedical significance. As research continues to unravel its properties and applications, this compound is poised to make significant contributions to both academic and industrial fields.

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